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Compound of Interest

Compound Name: (-)-Myristoylcarnitine

CAS No.: 25597-07-3

Cat. No.: B609379

Get Quote

Executive Summary
(-)-Myristoylcarnitine (C14-carnitine) is a long-chain acylcarnitine ester serving as a pivotal

transport metabolite for myristic acid (C14:0) across the mitochondrial inner membrane (IMM).

While essential for energy homeostasis, its accumulation in plasma is a pathognomonic

biomarker for defects in the mitochondrial beta-oxidation spiral, most notably Very Long-Chain

Acyl-CoA Dehydrogenase (VLCAD) Deficiency. This guide delineates the transport mechanism,

the "reflux" kinetics observed in metabolic blockages, and a validated LC-MS/MS protocol for

its quantification in biological matrices.

Mechanistic Foundation: The C14 Transport Shuttle
Long-chain fatty acids (LCFA), including myristate (C14:0), are impermeable to the

mitochondrial inner membrane. Their entry is governed by the Carnitine Shuttle, a three-step

enzymatic relay. Myristoylcarnitine represents the "activated" transport form of myristic acid.

The Transport Cascade
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Activation & Esterification (OMM): In the Outer Mitochondrial Membrane (OMM), Carnitine

Palmitoyltransferase 1 (CPT1) catalyzes the transesterification of Myristoyl-CoA and L-

Carnitine to form (-)-Myristoylcarnitine and free CoA. This step is the rate-limiting control

point, inhibited by Malonyl-CoA.

Translocation (IMM): The Carnitine-Acylcarnitine Translocase (CACT/SLC25A20) functions

as an antiporter. It imports one molecule of Myristoylcarnitine into the matrix while

simultaneously exporting one molecule of free carnitine to the intermembrane space.

Re-esterification (Matrix): On the inner face of the IMM, Carnitine Palmitoyltransferase 2

(CPT2) reverses the initial reaction, reconverting Myristoylcarnitine back to Myristoyl-CoA,

which then enters the beta-oxidation spiral via VLCAD.

The "Reflux" Mechanism in Pathology
In disorders like VLCAD Deficiency, the first step of beta-oxidation is blocked. Myristoyl-CoA

cannot be dehydrogenated and accumulates in the matrix. Because the CPT2 reaction is

reversible, the excess Myristoyl-CoA is converted back into Myristoylcarnitine. This species is

then exported by CACT into the cytosol and eventually the bloodstream, creating the diagnostic

elevation seen in clinical screening.
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Figure 1:Mechanistic pathway of Myristoylcarnitine transport. Red arrows indicate the "reflux"

pathway triggered by VLCAD deficiency, leading to plasma accumulation.

Diagnostic Utility & Biomarker Specificity
While C14-carnitine is a marker for long-chain oxidation defects, its specific clinical utility relies

on the profile of related acylcarnitines.

Biomarker Chain Length
Primary
Association

Diagnostic Ratio

Tetradecenoylcarnitine C14:1
VLCAD Deficiency

(Primary Marker)
C14:1/C2, C14:1/C16

Myristoylcarnitine C14:0
VLCAD (Secondary),

CPT2, CACT
C14:0/C8

Palmitoylcarnitine C16:0
CPT2 Deficiency,

CACT Deficiency
C16/C2

Critical Distinction:

VLCAD Deficiency: Characterized by a dominant elevation of C14:1 (monounsaturated)

alongside C14:[1][2]0. The C14:1/C14:0 ratio is often > 1.

CPT2 / CACT Deficiency: Characterized by dominant elevations of C16:0 and C18:1, with

mild to moderate elevations of C14:0.

Experimental Protocol: Quantification by LC-MS/MS
Objective: Accurate quantification of (-)-Myristoylcarnitine in plasma using Isotope Dilution

Mass Spectrometry. Methodology: Flow-Injection Analysis (FIA) or LC-Separation (preferred for

isomer distinction). This protocol utilizes a rapid LC gradient to separate isobaric interferences.

Reagents & Standards
Analyte: (-)-Myristoylcarnitine (C14:0).

Internal Standard (IS): d9-Myristoylcarnitine (methyl-d9).
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Mobile Phase A: 99.9% Water / 0.1% Formic Acid.

Mobile Phase B: 99.9% Acetonitrile / 0.1% Formic Acid.

Extraction Solvent: Methanol containing IS (10 nM).

Sample Preparation (Protein Precipitation)
Aliquot 10 µL of plasma/serum into a 1.5 mL Eppendorf tube.

Add 100 µL of Extraction Solvent (MeOH + IS).

Vortex vigorously for 30 seconds to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer 80 µL of supernatant to an autosampler vial.

Optional: Evaporate under N2 and reconstitute in Mobile Phase (50:50 A:B) for higher

sensitivity.

LC-MS/MS Parameters
Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Flow Rate: 0.4 mL/min.

Gradient:

0.0 min: 30% B

1.0 min: 30% B

4.0 min: 95% B (Elution of C14)

5.0 min: 95% B

5.1 min: 30% B (Re-equilibration)
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MS Mode: Positive Electrospray Ionization (ESI+), Multiple Reaction Monitoring (MRM).

MRM Transitions:

Analyte Precursor (m/z) Product (m/z)
Collision Energy
(eV)

Myristoylcarnitine

(C14)
372.3 85.1 35

| d9-Myristoylcarnitine (IS)| 381.3 | 85.1 | 35 |

Note: The product ion m/z 85.1 corresponds to the characteristic carnitine backbone fragment.
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Figure 2:Analytical workflow for the quantification of Myristoylcarnitine using LC-MS/MS with

isotope dilution.

References
VLCAD Deficiency & Newborn Screening Source: Frontiers in Pediatrics (2021) Title: Very

Long-Chain Acyl-CoA Dehydrogenase Deficiency: High Incidence of Detected Patients With

Expanded Newborn Screening Program. [Link]

Carnitine Shuttle Mechanism Source: National Institutes of Health (NIH) / PubMed Title:

Carnitine palmitoyltransferases 1 and 2: biochemical, molecular and medical aspects. [Link]

LC-MS/MS Methodologies Source: PLOS ONE (2019) Title: Acylcarnitine profiling by low-

resolution LC-MS enables fast and reliable identification. [Link]

Biomarker Specificity (C14:1 vs C14) Source: Journal of Pediatrics (2017) Title: Elevations of

C14:1 and C14:2 Plasma Acylcarnitines in Fasted Children: A Diagnostic Dilemma. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b609379/docs?utm_src=pdf-body-img#technical-guide-myristoylcarnitine-kinetics-diagnostic-utility
https://www.frontiersin.org/articles/10.3389/fped.2021.666311/full
https://pubmed.ncbi.nlm.nih.gov/10545362/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0221070
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5285315/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CACT Transport Kinetics Source: International Journal of Molecular Sciences (2021) Title:

The Mitochondrial Carnitine Acyl-carnitine Carrier (SLC25A20): Molecular Mechanisms of

Transport. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. labcorp.com [labcorp.com]

2. Frontiers | Very Long-Chain Acyl-CoA Dehydrogenase Deficiency: High Incidence of
Detected Patients With Expanded Newborn Screening Program [frontiersin.org]

To cite this document: BenchChem. [Technical Guide: (-)-Myristoylcarnitine Kinetics &
Diagnostic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609379/docs#technical-guide-myristoylcarnitine-
kinetics-diagnostic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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